Cas no 5846-20-8 (4-bromo-N-[(5-methylfuran-2-yl)methyl]benzenesulfonamide)

• Product Name: 4-bromo-N-[(5-methylfuran-2-yl)methyl]benzenesulfonamide
• CAS No: 5846-20-8
• MF: C₁₂H₁₂BrNO₃S
• MW: 330.197581291199
• CID: 1610671
• PubChem ID: 5254224
• Update Time: 2025-04-21

4-bromo-N-[(5-methylfuran-2-yl)methyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-[(5-methylfuran-2-yl)methyl]benzenesulfonamide
• 4-Bromo-N-[(5-methyl-2-furyl)methyl]benzenesulfonamide
• benzenesulfonamide, 4-bromo-N-[(5-methyl-2-furanyl)methyl]-
• DTXSID30413543
• STK019250
• AKOS005378620
• 5846-20-8

• Inchi： 1S/C12H12BrNO3S/c1-9-2-5-11(17-9)8-14-18(15,16)12-6-3-10(13)4-7-12/h2-7,14H,8H2,1H3
• InChI Key： OZYXFSGQVUPVBP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(NCC1=CC=C(C)O1)(=O)=O

Computed Properties

• Exact Mass: 328.97216
• Monoisotopic Mass: 328.972127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.7
• XLogP3: 2.6

Experimental Properties

• Density: 1.528
• Boiling Point: 436°C at 760 mmHg
• Flash Point: 217.5°C
• Refractive Index: 1.595
• PSA: 59.31